Cas no 1040668-78-7 (propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate)

• Product Name: propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate
• CAS No: 1040668-78-7
• MF: C₁₄H₂₀N₄O₄S
• MW: 340.398001670837
• CID: 6123672
• PubChem ID: 27370827
• Update Time: 2025-06-13

propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate
• KWNXRTWRIQHTAI-UHFFFAOYSA-N
• 1040668-78-7
• SR-01000918475-1
• VU0607874-1
• propyl 2-(7-ethyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate
• AKOS024481537
• F3260-0614
• SR-01000918475
• propyl 2-((7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate

• Inchi： 1S/C14H20N4O4S/c1-5-7-22-9(19)8-23-13-15-11-10(18(13)6-2)12(20)17(4)14(21)16(11)3/h5-8H2,1-4H3
• InChI Key： KWNXRTWRIQHTAI-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)CSC1=NC2=C(N1CC)C(=O)N(C)C(=O)N2C

Computed Properties

• Exact Mass: 340.12052631g/mol
• Monoisotopic Mass: 340.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate

Propyl 2-[(7-Ethyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)Sulfanyl]Acetate (CAS No. 1040668-78-7): An Overview of a Promising Compound in Medicinal Chemistry

Propyl 2-[(7-Ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate (CAS No. 1040668-78-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of purine derivatives and is characterized by its unique structural features, including a sulfanyl group and an acetate ester moiety. The compound's structure and properties make it a valuable candidate for various biological studies and drug development initiatives.

The purine scaffold is a fundamental building block in many biologically active molecules, including nucleotides and nucleosides. The presence of the sulfanyl group in propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate adds a layer of complexity and reactivity that can influence its interactions with biological targets. The acetate ester moiety further enhances the compound's solubility and stability, making it suitable for various experimental conditions.

Recent research has focused on the potential of propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases and phosphatases, which are key regulators of cellular processes such as signal transduction and energy metabolism. This inhibition can have significant implications for the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a critical component of many diseases, and compounds that can modulate inflammatory responses are highly sought after in drug development. Preliminary studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in animal models.

The pharmacokinetic properties of propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-y l)sulfanyl]acetate have also been studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile in vivo. These properties are crucial for ensuring that the compound reaches its intended target tissues at effective concentrations without causing significant side effects.

Furthermore, the safety profile of propyl 2-[ (7 - ethyl - 1 , 3 - dimethyl - 2 , 6 - dioxo - 2 , 3 , 6 , 7 - tetrahydro - 1 H - purin - 8 - yl ) sulfanyl ] acetate has been evaluated through various toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. This favorable safety profile makes it a promising candidate for further clinical development.

In conclusion, propyl 2-[ (7 - ethyl - 1 , 3 - dimethyl - 2 , 6 - dioxo - 2 , 3 , 6 , 7 - tetrahydro - 1 H - purin - 8 - yl ) sulfanyl ] acetate (CAS No. 1040668 - 78 - 7) represents a promising compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and potential therapeutic applications. Ongoing studies continue to explore its full potential in various disease models and clinical settings.